2-Bromo-1-[4-(hydroxymethyl)phenyl]ethanone

• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 2-bromo-1-[4-(hydroxymethyl)phenyl]ethanone
• InChI: InChI=1S/C9H9BrO2/c10-5-9(12)8-3-1-7(6-11)2-4-8/h1-4,11H,5-6H2
• InChI Key: JOCIHHNBGJILOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)C(=O)CBr

Description

2-Bromo-1-[4-(hydroxymethyl)phenyl]ethanone is a useful research compound. Its molecular formula is C9H9BrO2 and its molecular weight is 229.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 7.00 g (46.6 mmol) 1-(4-hydroxymethyl-phenyl)-ethanone in 100 mL THF is added 22.5 g (46.6 mmol) tetrabutylammonium-tribromide dissolved in MeOH/THF. The reaction mixture is stirred 1 h at RT and the solvent is evaporated. The residue is dissolved with water and tertbutylmethylether. The organic phase is washed eight times with water. The combined organic phase is dried over MgSO4, filtered and the solvent is evaporated. The residue is elutriated with diisopropylether and the precipitate is collected and dried.